N-[4-(tert-butylsulfamoyl)phenyl]-2-(2,4-dichlorophenoxy)acetamide

• Molecular Formula: C18H20Cl2N2O4S
• Molecular Weight: 431.3 g/mol
• IUPAC Name: N-[4-(tert-butylsulfamoyl)phenyl]-2-(2,4-dichlorophenoxy)acetamide
• InChI: InChI=1S/C18H20Cl2N2O4S/c1-18(2,3)22-27(24,25)14-7-5-13(6-8-14)21-17(23)11-26-16-9-4-12(19)10-15(16)20/h4-10,22H,11H2,1-3H3,(H,21,23)
• InChI Key: RJMCGVZSUATICI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NS(=O)(=O)C1=CC=C(C=C1)NC(=O)COC2=C(C=C(C=C2)Cl)Cl

Description

N-[4-(tert-butylsulfamoyl)phenyl]-2-(2,4-dichlorophenoxy)acetamide is a synthetic organic compound with potential applications in various fields such as chemistry, biology, medicine, and industry. This compound is characterized by its unique structure, which includes a tert-butylsulfamoyl group, a phenyl ring, and a dichlorophenoxyacetamide moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[4-(tert-butylsulfamoyl)phenyl]-2-(2,4-dichlorophenoxy)acetamide typically involves multiple steps. One common method includes the following steps:

Formation of the tert-butylsulfamoyl group: This can be achieved by reacting tert-butylamine with chlorosulfonic acid to form tert-butylsulfamoyl chloride.

Attachment to the phenyl ring: The tert-butylsulfamoyl chloride is then reacted with a phenyl compound to form N-[4-(tert-butylsulfamoyl